2-sulfanyl-1H-benzimidazole-5-sulfonic acid

• IUPAC Name: 2-sulfanylidene-1,3-dihydrobenzimidazole-5-sulfonic acid
• InChI: InChI=1S/C7H6N2O3S2/c10-14(11,12)4-1-2-5-6(3-4)9-7(13)8-5/h1-3H,(H2,8,9,13)(H,10,11,12)
• InChI Key: LLOAINVMNYBDNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1S(=O)(=O)O)NC(=S)N2
• Molecular Formula: C7H6N2O3S2
• DSSTOX Substance ID: DTXSID80372277
• Molecular Weight: 230.3 g/mol
• CAS RN: 58089-27-3

Description

2-Sulfanyl-1H-benzimidazole-5-sulfonic acid (SBBS) is an organic compound with a unique structure and a wide range of applications in scientific research. SBBS has been used in a variety of fields, such as biochemistry, physiology, and pharmacology, due to its versatile properties and its ability to interact with a variety of different molecules.

Mechanism of Action

2-sulfanyl-1H-benzimidazole-5-sulfonic acid has been found to interact with a variety of molecules, such as proteins, enzymes, and drugs. It has been proposed that 2-sulfanyl-1H-benzimidazole-5-sulfonic acid binds to proteins and enzymes through hydrogen bonding and electrostatic interactions, while it binds to drugs through hydrophobic interactions. This binding can then affect the structure and function of proteins and enzymes, as well as the binding of drugs to their target receptors.
Biochemical and Physiological Effects
2-sulfanyl-1H-benzimidazole-5-sulfonic acid has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the production of prostaglandins and leukotrienes. It has also been found to inhibit the binding of certain drugs to their target receptors, such as the opioid receptor.

Advantages and Limitations for Lab Experiments

2-sulfanyl-1H-benzimidazole-5-sulfonic acid has several advantages for lab experiments, including its low cost, its solubility in water and organic solvents, and its relatively low toxicity. However, it is not very stable and can degrade over time, making it difficult to store and use in experiments. Additionally, it can interact with other molecules, making it difficult to use in certain experiments.

Future Directions

There are several potential future directions for 2-sulfanyl-1H-benzimidazole-5-sulfonic acid research. One potential direction is to further explore its mechanism of action and its interactions with other molecules. Additionally, further research could be done to explore its potential applications in drug design and in the study of enzyme-catalyzed reactions. Finally, further research could be done to explore its potential therapeutic applications, such as its ability to inhibit the binding of certain drugs to their target receptors.

Synthesis Methods

2-sulfanyl-1H-benzimidazole-5-sulfonic acid can be synthesized by a variety of methods, including a two-step reaction involving the reaction of benzimidazole with sulfanilamide and the subsequent reaction with sulfonic acid. The product of this reaction is a colorless crystalline solid with a melting point of 110-112°C. It is soluble in water and organic solvents such as ethanol and acetone.

Scientific Research Applications

2-sulfanyl-1H-benzimidazole-5-sulfonic acid has been used in a variety of scientific research applications, including in the study of enzyme-catalyzed reactions, protein-protein interactions, and the binding of drugs to their target receptors. It has also been used to study the structure and function of proteins, as well as the effects of drugs on the body.